Cas no 1928727-69-8 (3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo1,5-apyrimidin-5-one)

• Product Name: 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo1,5-apyrimidin-5-one
• CAS No: 1928727-69-8
• MF: C₈H₈IN₃O₂
• MW: 305.072493553162
• CID: 6397776
• PubChem ID: 137224761
• Update Time: 2025-10-30

3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo1,5-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo1,5-apyrimidin-5-one
• 3-Iodo-6-methoxy-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3-iodo-6-methoxy-2-methyl-
• 1928727-69-8
• 3-Iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
• EN300-1129525

• Inchi： 1S/C8H8IN3O2/c1-4-6(9)7-10-8(13)5(14-2)3-12(7)11-4/h3H,1-2H3,(H,10,13)
• InChI Key： SRPMPVZMDMFCSY-UHFFFAOYSA-N
• SMILES： C12=C(I)C(C)=NN1C=C(OC)C(=O)N2

Computed Properties

• Exact Mass: 304.96612g/mol
• Monoisotopic Mass: 304.96612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 2.11±0.1 g/cm3(Predicted)
• Boiling Point: 324.2±42.0 °C(Predicted)
• pka: 9.47±0.40(Predicted)

Additional information on 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo1,5-apyrimidin-5-one

3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS No. 1928727-69-8): An Emerging Compound in Medicinal Chemistry

3-Iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS No. 1928727-69-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is characterized by a pyrazolopyrimidine core substituted with an iodine atom at the 3-position, a methoxy group at the 6-position, and a methyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for further investigation.

Recent studies have highlighted the pharmacological potential of 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action is believed to involve the modulation of signaling pathways involved in inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one has shown promising anti-cancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anti-cancer effects are attributed to its ability to induce apoptosis and cell cycle arrest through the activation of caspase-dependent pathways.

The synthesis of 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the condensation of 3-aminoacetophenone with ethyl cyanoacetate followed by cyclization and subsequent iodination and methylation steps. This multi-step process ensures the formation of the desired pyrazolopyrimidine scaffold with high stereoselectivity.

From a pharmacokinetic perspective, 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one exhibits favorable properties such as good solubility and stability in physiological conditions. Preclinical studies have shown that it has a reasonable oral bioavailability and a moderate half-life in vivo, making it suitable for further development as an oral therapeutic agent.

The safety profile of 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one has also been evaluated in preclinical models. Toxicity studies conducted in rodents did not reveal any significant adverse effects at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-iodo-6-methoxy-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS No. 1928727-69-8) represents an exciting new compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.